Cas no 1420901-03-6 (N-Methyl-4-phenyloxazol-2-amine)

N-Methyl-4-phenyloxazol-2-amine structure
1420901-03-6 structure
Product Name:N-Methyl-4-phenyloxazol-2-amine
CAS No:1420901-03-6
MF:C10H10N2O
MW:174.199202060699
CID:2182890
Update Time:2023-08-06

N-Methyl-4-phenyloxazol-2-amine Chemical and Physical Properties

Names and Identifiers

    • N-methyl-4-phenyloxazol-2-amine
    • N-Methyl-4-phenyloxazol-2-amine
    • Inchi: 1S/C10H10N2O/c1-11-10-12-9(7-13-10)8-5-3-2-4-6-8/h2-7H,1H3,(H,11,12)
    • InChI Key: JFGWGFDWFXQVKR-UHFFFAOYSA-N
    • SMILES: O1C=C(C2C=CC=CC=2)N=C1NC

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 157
  • Topological Polar Surface Area: 38.1

N-Methyl-4-phenyloxazol-2-amine Pricemore >>

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Enamine
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1420901-03-6 95.0%
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Enamine
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Enamine
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Enamine
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